Cas no 2172247-22-0 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidocyclopentyl}acetic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidocyclopentyl}acetic acid
• CAS No: 2172247-22-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5817881
• PubChem ID: 165822426
• Update Time: 2025-10-22

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidocyclopentyl}acetic acid
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]cyclopentyl}acetic acid
• EN300-1525917
• 2172247-22-0

• Inchi： 1S/C27H32N2O6/c1-34-24(26(32)29-23-12-6-7-17(23)15-25(30)31)13-14-28-27(33)35-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-24H,6-7,12-16H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： SJFGQEXZCDDFGT-UHFFFAOYSA-N
• SMILES： OC(CC1CCCC1NC(C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidocyclopentyl}acetic acid

Chemical Compound CAS No. 2172247-22-0: 2-{2-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamido]cyclopentyl}acetic Acid

The compound with CAS number 2172247-22-0, named 2-{[4-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methoxybutanamido]cyclopentyl}acetic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound is characterized by its complex structure, which includes a cyclopentane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methoxy-substituted butanamide moiety. The presence of these functional groups makes it a versatile building block for the synthesis of bioactive molecules.

Recent advancements in chemical synthesis have enabled the efficient construction of such intricate molecules. The Fmoc group is particularly notable for its role as a protecting group in peptide synthesis, where it temporarily blocks amine functionalities during the assembly of complex polypeptides. In this compound, the Fmoc group is strategically positioned to facilitate controlled deprotection and subsequent chemical transformations. This feature underscores the compound's utility in modern drug design, where precise control over functional groups is essential for achieving desired biological activities.

The cyclopentane ring in this molecule serves as a rigid scaffold, providing structural stability and potentially enhancing pharmacokinetic properties such as bioavailability and metabolic stability. The integration of the cyclopentane ring with the Fmoc group and methoxybutanamide moiety creates a unique three-dimensional architecture that may offer novel binding interactions with target biomolecules. Recent studies have highlighted the importance of cyclic structures in modulating drug-target interactions, making this compound a promising candidate for further exploration in therapeutic applications.

The methoxybutanamide component introduces additional complexity to the molecule, potentially influencing its solubility, permeability, and overall pharmacological profile. Methoxy groups are known to enhance lipophilicity, which can improve membrane penetration and cellular uptake of drugs. Furthermore, the amide functionality can participate in hydrogen bonding, a critical interaction in many biological systems. These properties make the compound an attractive starting point for developing agents targeting various disease states, including cancer, inflammation, and infectious diseases.

From a synthetic perspective, the construction of this compound involves multi-step reactions that demand precision and expertise. Key steps likely include nucleophilic substitution to install the Fmoc group, amide bond formation to link the butanamide moiety to the cyclopentane ring, and oxidation or reduction reactions to achieve the desired stereochemistry. The development of efficient synthetic routes for such compounds remains an active area of research, driven by the need for scalable production methods in pharmaceutical manufacturing.

In terms of biological activity, preliminary studies suggest that this compound exhibits potent inhibitory effects against specific enzymes implicated in disease pathways. For instance, its ability to modulate kinases or proteases could make it a valuable lead compound for developing enzyme inhibitors with therapeutic potential. Additionally, its structural features may enable it to act as a substrate or inhibitor in pathways involving signal transduction or protein degradation.

The integration of cutting-edge computational tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its binding modes with target proteins, while QSAR (Quantitative Structure-Activity Relationship) analyses have helped predict its pharmacokinetic behavior. These computational approaches complement experimental studies and accelerate the drug discovery process by identifying promising candidates for further development.

In conclusion, CAS No. 2172247-22-0 represents a sophisticated organic molecule with significant potential in medicinal chemistry. Its unique structure combines functional groups that offer versatility in synthesis and biological activity. As research continues to uncover its full spectrum of applications, this compound stands at the forefront of efforts to develop innovative therapeutic agents that address unmet medical needs.